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Compound of Interest

Compound Name: 4,4-Dimethoxycyclohexanol
CAS No.: 112906-44-2
Cat. No.: B3082546
Get Quote
. J

Executive Summary & Compound Profile

Target Molecule: 4,4-Dimethoxycyclohexanol CAS Registry Number: 55905-62-9
(Generic/Analogous) or derived from 16808-02-7 (Ketone precursor) Molecular Formula:
Cngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline ng-star-inserted">

H
O

Molecular Weight: 160.21 g/mol Core Function: Masked ketone building block; allows selective
functionalization of the hydroxyl group before deprotecting the ketone.

Critical Analysis: The primary challenge in characterizing this molecule is distinguishing it from
its precursor (4,4-dimethoxycyclohexanone) and its hydrolysis product (4-
hydroxycyclohexanone).[1] The spectroscopic strategy focuses on confirming the integrity of
the acetal (NMR/IR) while verifying the reduction of the ketone to the alcohol (IR/NMR).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the definitive method for structural validation.[1][2] The molecule possesses a plane of
symmetry (on average time scales), simplifying the spectra.[2]

H NMR Data (400 MHz, CDCI )

Note: Chemical shifts are referenced to TMS (0.00 ppm).
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Expert Insight:

» Conformational Flipping: At room temperature, the cyclohexane ring flips rapidly.[1][2] If the

sample is cooled (-40°C), the methoxy signals will split distinctly into axial (shielded) and

equatorial (deshielded) positions.[2]

o Purity Check: Look for a triplet at ~4.8 ppm.[1][2] This indicates the presence of an acetal

proton from a side reaction or hydrolysis (hemiacetal formation), though rare in dry CDCI

2]

C NMR Data (100 MHz, CDCI )

© 2026 BenchChem. All rights reserved.

4/12

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Shift
(ngcontent-ng-
c1989010908="
" _nghost-ng-
— . Diagnostic
Signal IS Type Assignhment 2
" class="inline Value
ng-star-
inserted">
» Ppm)
Critical: Confirms
the ketone is
protected.[2] A
C-4 100.5 Quaternary Acetal Carbon peak at ~210
ppm would
indicate free
ketone.
Confirms the
_ presence of the
C-1 69.8 CH Carbinol Carbon
secondary
alcohol.[1][2]
CHngcontent-ng-
€1989010908=""
nghost-ng- Characteristic
OMe 47.2 c2127666394="" Methoxy Groups  chemical shift for
class="inline ng- dimethyl acetals.
star-inserted">
Alpha to the
C-3/5 325 CH Ring Carbons acetal
functionality.
Alpha to the
C-2/6 29.1 CH Ring Carbons hydroxyl

functionality.[2]

© 2026 BenchChem. All rights reserved.

5/12

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/138166
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Infrared Spectroscopy (FT-IR)

IR is the fastest "Go/No-Go" decision tool in the synthesis workflow.[1][2]

Wavenumber (cm

Intensity Assignment Functional Group
)
) Alcohol (Product
3200 — 3500 Broad, Medium O-H Stretch ] ]
confirmation)
Cyclohexane ring (sp
2850 — 2950 Strong C-H Stretch
C-H)
Ketone (Absence
1715 ABSENT C=0 Stretch confirms full
reduction)
Ether/Acetal (C-O-C
1050 — 1150 Very Strong C-O Stretch and C-O-H bands

overlap)

Self-Validating Protocol: If a sharp peak appears at 1715 cmngcontent-ng-c1989010908=""
_nghost-ng-c2127666394="" class="inline ng-star-inserted">

, the reduction is incomplete or the acetal has hydrolyzed. If the broad peak at 3400 cm
is missing, the ketone was not reduced.[2]

Mass Spectrometry (MS)

Electron Impact (EI) ionization often causes fragmentation of acetals.[1][2] Soft ionization (ESI)
is preferred for molecular weight confirmation.[1][2]

Fragmentation Pattern (El, 70 eV)[2]

e Molecular lon (Mngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline
ng-star-inserted">

): m/z 160 (Often weak or invisible due to acetal instability).[2]
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» Diagnostic Fragments:

o m/z 129 (M - 31): Loss of a methoxy group [M - OCHngcontent-ng-c1989010908=""
_nghost-ng-c2127666394="" class="inline ng-star-inserted">

]

.[2] Common in acetals.[2]

o m/z 101: Characteristic acetal fragment [(CHngcontent-ng-c1989010908="" _nghost-ng-

€2127666394="" class="inline ng-star-inserted">
0)
C-CH

]
or ring opening.[2]

o m/z 142 (M - 18): Loss of water (dehydration of alcohol).[1][2]

o m/z 75: [(CHngcontent-ng-c1989010908="" nghost-ng-c2127666394="" class="inline ng-
star-inserted">

0)=CH-CH

]

resonance stabilized ether fragment.[2]

Fragmentation Pathway Diagram

The following diagram illustrates the logical fragmentation steps for structural confirmation.
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Figure 1: Predicted Mass Spectrometry fragmentation pathway for 4,4-
dimethoxycyclohexanol.

Experimental Protocol: Characterization Workflow

To ensure data integrity, follow this step-by-step workflow for sample preparation and analysis.

Step 1: Sample Preparation[3]

e Solvent Choice: Use CDClIngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""
class="inline ng-star-inserted">

neutralized with basic alumina or silver foil.[2]

o Reasoning: Commercial CDCIngcontent-ng-c1989010908="" _nghost-ng-c2127666394=""
class="inline ng-star-inserted">

is often acidic (HCI formation).[2] Acid traces will hydrolyze the acetal back to the ketone
(4-hydroxycyclohexanone) within minutes, ruining the spectrum.

o Concentration: Dissolve ~10 mg of sample in 0.6 mL solvent for

H NMR; ~30 mg for

C NMR.

Step 2: Data Acquisition Sequence

e Run IR first (Neat/ATR): Confirm absence of C=0 (1715 cmngcontent-ng-c1989010908=""
_nghost-ng-c2127666394="" class="inline ng-star-inserted">
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). If C=0 is present, repurify.[2]
e Run

H NMR: Check for methoxy singlets (3.2 ppm).

o QC Check: Integration of methoxy protons (6H) vs. carbinol proton (1H) must be 6:1.[1][2]

e Run GC-MS: Use a low injector temperature (200°C) to prevent thermal degradation of the
acetal.

Step 3: Purity Logic Flow
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Figure 2: Logical workflow for validating the structural integrity of 4,4-dimethoxycyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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